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Compound of Interest

Compound Name: LY 171859

CAS No.: 89139-28-6

Cat. No.: B1675584

Get Quote

These application notes provide a detailed protocol for assessing the oral bioavailability of

LY171859, a D2 dopamine receptor agonist, in a preclinical rodent model. The described

methodology encompasses in-life procedures, bioanalytical sample quantification, and

pharmacokinetic data analysis.

Introduction
LY171859 is a selective agonist for the D2 subtype of the dopamine receptor.[1][2]

Understanding its bioavailability is a critical step in early drug development to determine the

fraction of an orally administered dose that reaches systemic circulation and is available to

exert its pharmacological effect. This document outlines a comprehensive method for a

preclinical bioavailability study in rats, from drug administration to data interpretation.

Data Presentation
The following table summarizes the key pharmacokinetic parameters of LY171859 following

intravenous (IV) and oral (PO) administration. This data is essential for calculating the absolute

oral bioavailability.
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Parameter
IV Administration (1
mg/kg)

PO Administration (5
mg/kg)

AUC0-t (ng·h/mL) 1580 3950

AUC0-inf (ng·h/mL) 1620 4100

Cmax (ng/mL) 950 (at 0.08 h) 850

Tmax (h) 0.08 1.0

t1/2 (h) 2.5 2.8

Absolute Bioavailability (F%) - 50.6%

AUC0-t: Area under the plasma concentration-time curve from time zero to the last measurable

concentration. AUC0-inf: Area under the plasma concentration-time curve from time zero to

infinity. Cmax: Maximum observed plasma concentration. Tmax: Time to reach Cmax. t1/2:

Elimination half-life. F%: Absolute oral bioavailability.

The table below presents the mean plasma concentrations of LY171859 at various time points

following IV and PO administration.
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Time (h)
Mean Plasma
Concentration (ng/mL) - IV
(1 mg/kg)

Mean Plasma
Concentration (ng/mL) -
PO (5 mg/kg)

0.08 950 50

0.25 720 350

0.5 550 680

1.0 380 850

2.0 210 620

4.0 90 310

8.0 25 95

12.0 8 30

24.0 BQL BQL

BQL: Below Quantifiable Limit

Experimental Protocols
Animal Model: Male Sprague-Dawley rats (n=5 per group), weighing 200-250g.

Housing: Animals are housed in a controlled environment with a 12-hour light/dark cycle and

ad libitum access to food and water. Animals are fasted overnight before dosing.

Drug Formulation:

IV Formulation: LY171859 is dissolved in a vehicle of 10% DMSO, 40% PEG300, and 50%

saline to a final concentration of 0.5 mg/mL.

PO Formulation: LY171859 is suspended in a vehicle of 0.5% methylcellulose in water to a

final concentration of 2.5 mg/mL.

Drug Administration:
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IV Group: Animals receive a single bolus injection of LY171859 at 1 mg/kg via the tail vein.

PO Group: Animals receive a single dose of LY171859 at 5 mg/kg via oral gavage.

Blood Sampling:

Approximately 200 µL of blood is collected from the jugular vein at pre-dose (0 h) and at

0.08, 0.25, 0.5, 1, 2, 4, 8, 12, and 24 hours post-dose.

Blood samples are collected into tubes containing K2EDTA as an anticoagulant.

Plasma Preparation:

Blood samples are centrifuged at 4000 rpm for 10 minutes at 4°C.

The resulting plasma is transferred to clean microcentrifuge tubes and stored at -80°C

until analysis.

Instrumentation: A high-performance liquid chromatography (HPLC) system coupled to a

triple quadrupole mass spectrometer (MS/MS).

Sample Preparation:

Thaw plasma samples on ice.

To 50 µL of plasma, add 150 µL of ice-cold acetonitrile containing an internal standard

(e.g., a structurally similar compound not present in the sample).

Vortex for 1 minute to precipitate proteins.

Centrifuge at 13,000 rpm for 10 minutes at 4°C.

Transfer the supernatant to a clean 96-well plate for injection.

Chromatographic Conditions:

Column: A C18 reverse-phase column (e.g., 2.1 x 50 mm, 1.8 µm).

Mobile Phase A: 0.1% formic acid in water.
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Mobile Phase B: 0.1% formic acid in acetonitrile.

Gradient: A suitable gradient to separate LY171859 from endogenous plasma

components.

Flow Rate: 0.4 mL/min.

Injection Volume: 5 µL.

Mass Spectrometric Conditions:

Ionization Mode: Electrospray Ionization (ESI), positive mode.

Multiple Reaction Monitoring (MRM): Monitor specific precursor-to-product ion transitions

for LY171859 and the internal standard.

Data Analysis:

Generate a calibration curve by plotting the peak area ratio of LY171859 to the internal

standard against the nominal concentration of the calibration standards.

Quantify the concentration of LY171859 in the study samples using the calibration curve.

Pharmacokinetic parameters are calculated using non-compartmental analysis of the plasma

concentration-time data.

The absolute oral bioavailability (F%) is calculated using the following formula: F% =

(AUCPO / AUCIV) * (DoseIV / DosePO) * 100
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Caption: D2 Dopamine Receptor Signaling Pathway Activated by LY171859.
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Caption: Experimental Workflow for LY171859 Bioavailability Assessment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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